![molecular formula C12H16O4 B1376448 3-[3-(2-Methoxyethoxy)phenyl]propanoic acid CAS No. 1035271-23-8](/img/structure/B1376448.png)
3-[3-(2-Methoxyethoxy)phenyl]propanoic acid
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Overview
Description
“3-[3-(2-Methoxyethoxy)phenyl]propanoic acid” is a chemical compound with the molecular formula C12H16O4 . It has a molecular weight of 224.25 . This compound is used for research purposes .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a propanoic acid moiety attached to a phenyl ring via a methoxyethoxy group . The InChI code for this compound is 1S/C12H16O4/c1-15-7-8-16-11-4-2-3-10(9-11)5-6-12(13)14/h2-4,9H,5-8H2,1H3,(H,13,14) .
Scientific Research Applications
Renewable Building Block for Materials Science
3-(4-Hydroxyphenyl)propanoic acid, a compound related to 3-[3-(2-Methoxyethoxy)phenyl]propanoic acid, has been identified as a renewable building block in materials science. It enhances the reactivity of molecules bearing hydroxyl groups towards benzoxazine ring formation. This sustainable alternative to phenol can be used to provide specific properties of benzoxazine to aliphatic hydroxyl-bearing molecules or macromolecules, offering a path towards various applications in materials science (Acerina Trejo-Machin et al., 2017).
Synthesis of Novel Compounds
A series of novel compounds, such as 2-[1,4-dihydro-3,5-bis(methoxycarbonyl)-2,6-dimethyl-4-(2-nitrophenyl)pyridin-1-yl]-2-oxoethyl}amino)-3-(4-hydroxyphenyl) propanoic acid and its analogues, have been synthesized for evaluation of their antioxidant, anti-inflammatory, and antiulcer activities. These synthesized compounds, including derivatives of this compound, show significant potential in pharmacological research (B. B. Subudhi & Shakti Prasanna Sahoo, 2011).
Potential in Cancer Chemoprevention
3-(4'-geranyloxy-3'-methoxyphenyl)-2-trans propenoic acid, a secondary metabolite related to this compound, has shown potential as a cancer chemopreventive agent. Derived from Acronychia baueri Schott, it demonstrates significant effects in colon and tongue cancer chemoprevention and other effects related to cancer growth and development (M. Curini et al., 2006).
Exploring Chemical Reactions
The acid-catalyzed ring closure of 2-(4-methoxyphenyl)-3-(3-methoxyphenyl)propionic acid to 2-phenyl-1-indanone has been studied. This exploration into the chemical reactions and structure of related compounds aids in understanding the potential applications and behaviors of this compound in various chemical processes (D. W. Brown et al., 1971).
Anti-Inflammatory and Antioxidant Properties
New phenolic compounds isolated from various natural sources, showing anti-inflammatory and antioxidant activities, are structurally related to this compound. These findings contribute to the understanding of the potential medicinal and therapeutic applications of similar compounds (Xiaolei Ren et al., 2021).
Safety and Hazards
The safety data sheet for “3-[3-(2-Methoxyethoxy)phenyl]propanoic acid” indicates that it is a dangerous compound . It has hazard statements H302, H315, H318, and H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation . Appropriate safety measures should be taken when handling this compound .
Biochemical Analysis
Biochemical Properties
3-[3-(2-Methoxyethoxy)phenyl]propanoic acid plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, it may act as a substrate or inhibitor for specific enzymes, altering their catalytic activity. The interactions between this compound and these biomolecules are crucial for understanding its biochemical properties and potential therapeutic applications .
Cellular Effects
The effects of this compound on different cell types and cellular processes are diverse. It can influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it may activate or inhibit specific signaling pathways, leading to changes in cellular responses. Additionally, this compound can affect gene expression by interacting with transcription factors or other regulatory proteins, thereby altering the expression of target genes .
Molecular Mechanism
The molecular mechanism of action of this compound involves various binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. It may bind to specific receptors or enzymes, modulating their activity and leading to downstream effects. For instance, this compound may inhibit the activity of certain enzymes by binding to their active sites, thereby preventing substrate binding and catalysis .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. Its stability and degradation are important factors to consider, as they can influence its long-term effects on cellular function. Studies have shown that this compound remains stable under specific conditions, but its degradation products may have different biological activities. Long-term exposure to this compound in in vitro or in vivo studies can provide insights into its potential therapeutic applications and safety profile .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit beneficial effects, such as modulating specific biochemical pathways or improving cellular function. At higher doses, it may cause toxic or adverse effects, highlighting the importance of determining the optimal dosage for therapeutic applications. Studies in animal models can help identify threshold effects and establish safe dosage ranges for this compound .
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate its metabolism. These interactions can affect metabolic flux and alter the levels of specific metabolites. Understanding the metabolic pathways of this compound is crucial for elucidating its pharmacokinetics and potential therapeutic applications .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions can influence its localization and accumulation in different cellular compartments. For instance, this compound may be transported across cell membranes by specific transporters, affecting its intracellular concentration and biological activity .
Subcellular Localization
The subcellular localization of this compound is determined by targeting signals and post-translational modifications that direct it to specific compartments or organelles. Its activity and function can be influenced by its localization within the cell. For example, this compound may localize to the nucleus, where it interacts with transcription factors and regulates gene expression, or to the mitochondria, where it affects cellular metabolism .
Properties
IUPAC Name |
3-[3-(2-methoxyethoxy)phenyl]propanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O4/c1-15-7-8-16-11-4-2-3-10(9-11)5-6-12(13)14/h2-4,9H,5-8H2,1H3,(H,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNIISWOHWZGDNE-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOC1=CC=CC(=C1)CCC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.